3-(cyclohexanecarboxamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(cyclohexanecarbonylamino)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H21F3N2O4/c24-23(25,26)32-16-12-10-15(11-13-16)27-22(30)20-19(17-8-4-5-9-18(17)31-20)28-21(29)14-6-2-1-3-7-14/h4-5,8-14H,1-3,6-7H2,(H,27,30)(H,28,29)
• InChI Key: VJYCVPQDGUHUMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C23H21F3N2O4
• Molecular Weight: 446.4 g/mol
• CAS No.: 888454-33-9

Description

Benzofuran compounds are ubiquitous in nature. They have been extensively studied due to their chemotherapeutic and physiological properties. They are present in many drugs due to their versatility and unique physicochemical properties and have become an important basis for medicinal chemistry.

Synthesis Analysis

Benzofuran compounds can be synthesized by naturally occurring furanone compounds. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on their specific structures. Unfortunately, I was unable to find specific information on the physical and chemical properties of “3-(cyclohexanecarboxamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide”.

Scientific Research Applications

Synthesis and Material Properties

The synthesis of aromatic polyamides incorporating cyclohexane structures has been explored, demonstrating these polymers' high thermal stability and solubility in polar aprotic solvents. These properties suggest potential applications in high-performance materials due to their robustness and ease of processing (Hsiao et al., 1999).

Heterocyclic Chemistry and Drug Development

Research into N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including their synthesis and structural characterization, highlights their relevance in the development of new chemical entities with potential biological activities. The structural diversity and the introduction of various substituents could lead to compounds with significant pharmacological properties (Özer et al., 2009).

Polymer Science and Engineering

The study on molecular aggregation of benzenetricarboxamides containing diacetylenic groups in bulk and organic solvents underlines the impact of molecular design on self-assembly and material properties. These findings can inform the design of novel materials with specific optical or mechanical properties (Lee et al., 2004).

Catalysis and Organic Synthesis

The copper-catalyzed intermolecular amidation and imidation of unactivated alkanes represent a significant advancement in the field of catalysis, offering a new method for the functionalization of alkanes to form N-alkyl products. This process has implications for the synthesis of complex molecules and the modification of molecular structures (Tran et al., 2014).